Cas no 2172483-63-3 (5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172483-63-3
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6104868
• PubChem ID: 165841292
• Update Time: 2025-10-25

5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane
• 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane
• 2172483-63-3
• EN300-1641001

• Inchi： 1S/C14H25NO/c1-10-7-11(2)9-14(8-10)13(12-3-4-12)15-5-6-16-14/h10-13,15H,3-9H2,1-2H3
• InChI Key： JCUHYKNPRGYDFG-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CC2)C21CC(C)CC(C)C2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro5.5undecane

Research Brief on 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172483-63-3)

The compound 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172483-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique oxa-aza spiro framework, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and mechanisms of action.

One of the key advancements in the research of this compound is its synthesis via a highly efficient and scalable route, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of a palladium-catalyzed cyclopropanation reaction to introduce the cyclopropyl moiety, followed by a series of stereoselective transformations to achieve the desired spirocyclic architecture. The synthetic route not only improved the overall yield but also enabled the production of enantiomerically pure forms, which are crucial for pharmacological studies.

In terms of biological activity, 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane has demonstrated potent inhibitory effects against a range of microbial pathogens, including drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. A recent in vitro study published in Antimicrobial Agents and Chemotherapy revealed that the compound exhibits a unique mechanism of action by disrupting bacterial cell wall synthesis and inhibiting key enzymes involved in nucleic acid metabolism. These findings position it as a potential candidate for the development of next-generation antibiotics.

Furthermore, the compound's potential applications in CNS disorders have been explored in preclinical models. A 2024 study in Neuropharmacology reported that the spirocyclic derivative exhibits high affinity for serotonin and dopamine receptors, suggesting its utility in treating psychiatric conditions such as depression and schizophrenia. The study also noted its favorable blood-brain barrier penetration and low toxicity profile, which are critical factors for CNS drug development.

Despite these promising findings, challenges remain in the clinical translation of 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its drug-like properties and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 5-cyclopropyl-8,10-dimethyl-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172483-63-3) represents a promising scaffold in medicinal chemistry, with diverse applications in antimicrobial and CNS drug discovery. Continued research and optimization efforts are essential to unlock its full therapeutic potential and address the remaining challenges in its development.